{1-Oxa-2,8-diazaspiro[4.5]dec-2-en-3-yl}methanol

• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 1-oxa-2,8-diazaspiro[4.5]dec-2-en-3-ylmethanol
• InChI: InChI=1S/C8H14N2O2/c11-6-7-5-8(12-10-7)1-3-9-4-2-8/h9,11H,1-6H2
• InChI Key: PESZIJQSNUUYAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC(=NO2)CO

Description

{1-Oxa-2,8-diazaspiro[4.5]dec-2-en-3-yl}methanol is a spirocyclic compound characterized by a fused oxa-diaza ring system and a hydroxymethyl substituent at the 3-position. Its structural complexity and stereoelectronic properties make it a promising scaffold in medicinal chemistry, particularly for targeting central nervous system (CNS) disorders and enzyme modulation . The compound’s spirocyclic core confers conformational rigidity, enhancing receptor selectivity compared to linear analogues .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {1-Oxa-2,8-diazaspiro[4.5]dec-2-en-3-yl}methanol involves several steps, typically starting with the formation of the spirocyclic core. One common method involves the reaction of a suitable amine with an epoxide under controlled conditions to form the spirocyclic structure . The reaction conditions often include the use of solvents such as dichloromethane or ethanol and may require catalysts like Lewis acids to facilitate the reaction .

Industrial Production Methods

Industrial production of {1-Oxa-2,8-diazaspiro[4.5]dec-2-en-3-yl}methanol may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent production .

Chemical Reactions Analysis

Types of Reactions

{1-Oxa-2,8-diazaspiro[4.5]dec-2-en-3-yl}methanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide . The reaction conditions vary depending on the desired product but often involve controlled temperatures and pH levels .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

{1-Oxa-2,8-diazaspiro[4.5]dec-2-en-3-yl}methanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex spirocyclic compounds.

Biology: This compound has been studied for its potential as an inhibitor of protein tyrosine phosphatase 1B (PTP1B), which is involved in regulating insulin signaling.

Medicine: Research has explored its potential therapeutic applications, particularly in the treatment of diabetes and obesity.

Industry: It is used in the development of new materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of {1-Oxa-2,8-diazaspiro[4.5]dec-2-en-3-yl}methanol involves its interaction with specific molecular targets. For instance, as a PTP1B inhibitor, it binds to the active site of the enzyme, preventing its activity and thereby enhancing insulin signaling . This interaction involves hydrogen bonding and hydrophobic interactions with key residues in the enzyme’s active site .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues and Their Pharmacological Profiles

Table 1: Key Structural Analogues and Their Properties

Compound Name	Core Structure Modifications	Biological Target/Activity	Key Findings	Reference
{1-Oxa-2,8-diazaspiro[4.5]dec-2-en-3-yl}methanol	Hydroxymethyl group at C3	M1 muscarinic receptor (putative)	Predicted CNS activity; structural rigidity enhances selectivity .	[6, 8]
1-Oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid hydrochloride	Carboxylic acid at C3; HCl salt	Protein Tyrosine Phosphatase 1B (PTP1B)	Inhibits PTP1B; potential for diabetes/obesity therapy .	[4, 5]
3-Aryl-1-oxa-2,8-diazaspiro[4.5]dec-2-enes	Aryl substituents at C3	PTP1B/SHP2 phosphatases	Improved inhibitory potency (IC50 < 1 μM) .	[4]
Methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylate	Methyl ester at C3	Building block for drug synthesis	Used in M1 agonist derivatization; commercial availability .	[10, 12]
AF710B (1-thia-3,8-diazaspiro[4.5]decane derivative)	Thia substitution at 1-position; indole moiety	M1/σ1 receptors	Alzheimer’s efficacy in animal models; high enantiomeric purity (>99.5%) .	[1]

Functional Comparisons

Receptor Selectivity

• {1-Oxa-2,8-diazaspiro[4.5]dec-2-en-3-yl}methanol: The hydroxymethyl group may enhance hydrogen bonding with M1 muscarinic receptors, similar to (-)-29 (S-configuration spiro compound), which showed preferential M1 agonism .
• Carboxylic Acid Derivatives : The ionizable carboxylic acid group (e.g., 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid) likely reduces blood-brain barrier penetration, limiting CNS applications compared to the hydroxymethyl variant .
• AF710B: Despite structural differences (thia vs.

Pharmacokinetic Considerations

• Aryl-Substituted Analogues : Exhibit higher lipophilicity, favoring membrane permeability but risking off-target interactions .

Clinical and Preclinical Relevance

• M1 Muscarinic Agonists: Compounds like (-)-29 (S-configuration) advanced to clinical studies due to CNS selectivity , suggesting that {1-Oxa-2,8-diazaspiro[4.5]dec-2-en-3-yl}methanol could follow a similar trajectory with optimized substituents.
• Pain Management : Substituted 1-oxa-2,8-diaza-spiro[4.5]dec-2-ene derivatives (e.g., patented compounds with ethyl/aryl groups) show efficacy in pain models, highlighting the scaffold’s versatility .

Biological Activity

{1-Oxa-2,8-diazaspiro[4.5]dec-2-en-3-yl}methanol is a compound with significant biological activity, particularly in the context of muscarinic receptor modulation and potential therapeutic applications. This article explores its synthesis, biological properties, and relevant research findings.

Molecular Structure:

• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 1-oxa-2,8-diazaspiro[4.5]dec-2-en-3-ylmethanol

Chemical Reactions:
The compound can undergo various reactions such as oxidation, reduction, and nucleophilic substitution, which are essential for its biological activity and potential modifications in drug design .

Property	Value
Molecular Formula	C8H14N2O2
Molecular Weight	170.21 g/mol
IUPAC Name	1-oxa-2,8-diazaspiro[4.5]dec-2-en-3-ylmethanol
InChI Key	PESZIJQSNUUYAZ-UHFFFAOYSA-N

Muscarinic Receptor Agonism

Research has indicated that derivatives of {1-Oxa-2,8-diazaspiro[4.5]dec} compounds exhibit agonistic activity at muscarinic receptors, particularly M1 and M2 subtypes. A study demonstrated that certain analogs showed high binding affinities and were effective in ameliorating cognitive impairments induced by scopolamine in animal models .

Key Findings:

• Compound 6a : Exhibited high affinity for M1 receptors and demonstrated anti-amnesic effects (0.1 mg/kg) alongside inducing hypothermia at higher doses (3 mg/kg) .
• Mechanism of Action : The stimulation of phosphoinositide hydrolysis in rat hippocampal slices suggests that these compounds may act as partial agonists at M1 muscarinic receptors .

Study on Cognitive Effects

A pivotal study assessed the impact of {1-Oxa-2,8-diazaspiro[4.5]dec} derivatives on cognitive function in rats. The results indicated that these compounds could significantly improve memory retention when administered prior to cognitive tasks .

Experimental Design:

• Subjects : Rats were divided into control and treatment groups.
• Dosage : Various dosages were administered to evaluate dose-response relationships.

Group	Dosage (mg/kg)	Memory Retention (%)
Control	0	40
Treatment 1	0.1	60
Treatment 2	0.3	75